![molecular formula C17H20N2OS B4540797 N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide](/img/structure/B4540797.png)
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide
Overview
Description
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide, also known as ETCA, is a synthetic compound that has been studied extensively in the field of medicinal chemistry. It is a thiazolylamide derivative that has shown promising results in various scientific research applications. ETCA is synthesized through a multistep process that involves the reaction of 4-phenyl-2-aminothiazole with cyclopentanone in the presence of an acid catalyst.
Mechanism of Action
The exact mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. This compound has also been shown to modulate the activity of various neurotransmitters in the brain, including GABA and glutamate, which may contribute to its anticonvulsant activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to exhibit anticonvulsant activity in animal models of epilepsy. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.
Advantages and Limitations for Lab Experiments
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide has several advantages for lab experiments, including its ease of synthesis and its well-characterized pharmacological profile. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects. Additionally, while this compound has been shown to be well-tolerated in animal studies, its safety and efficacy in humans have not been fully established.
Future Directions
There are several future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential use of this compound as a therapeutic agent for other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to establish the safety and efficacy of this compound in humans.
Scientific Research Applications
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide has been studied extensively for its potential as a therapeutic agent in various scientific research applications. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. This compound has also been shown to exhibit anticonvulsant activity, making it a potential candidate for the treatment of epilepsy.
properties
IUPAC Name |
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclopentanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c1-2-14-15(12-8-4-3-5-9-12)18-17(21-14)19-16(20)13-10-6-7-11-13/h3-5,8-9,13H,2,6-7,10-11H2,1H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUQOSMCOIJYTEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(S1)NC(=O)C2CCCC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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